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Compound of Interest

Compound Name:
N-(3-methoxy-2-

methylphenyl)acetamide

CAS No.: 50868-74-1

Cat. No.: B113478

Get Quote

CAS Registry Number: 50868-74-1 Molecular Formula:

Molecular Weight: 179.22 g/mol

Executive Summary & Chemical Identity
N-(3-methoxy-2-methylphenyl)acetamide is a 1,2,3-trisubstituted benzene derivative. Its

structural uniqueness lies in the steric congestion provided by the ortho-methyl group (C2)

sandwiched between the acetamide (C1) and the methoxy group (C3). This specific

substitution pattern creates distinct spectral signatures, particularly in the proton NMR methyl

region, which this guide clarifies.
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Property Value Notes

Appearance
Pale orange oil to off-white

solid

Physical state depends on

purity/crystallization method

[1].

Melting Point 84–86 °C (Predicted)
Often isolated as a viscous oil

in crude form [1].

TLC 0.20

Solvent System: n-

Hexane:Ethyl Acetate (1:1 v/v)

[1].

Solubility DMSO, Methanol, Chloroform Poor solubility in water.

Synthesis & Origin Analysis
To understand the spectral impurities often found with this compound, one must understand its

genesis. The standard synthesis involves the acetylation of 3-methoxy-2-methylaniline (m-

anisidine derivative).

Reaction Workflow (Graphviz)
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Figure 1: Standard synthetic pathway. Common impurities include unreacted aniline (amine

peaks in IR) or di-acetylated species (rare due to sterics).

Nuclear Magnetic Resonance (NMR) Profiling
The NMR data presented below is critical for distinguishing this isomer from its regioisomers

(e.g., the 4-methoxy or 5-methoxy variants). The proximity of the N-acetyl group to the C2-
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methyl group induces specific chemical shifts.

H NMR Data (400 MHz, DMSO- )
The most challenging aspect of this spectrum is the overlap in the methyl region.
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Assignment
Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)

Structural
Insight

NH 9.35 Broad Singlet 1H -

Amide

proton; shift

varies with

concentration

/solvent.

Ar-H (C5) 7.14 Triplet (t) 1H 8.1

Meta-

coupling;

characteristic

of the 1,2,3-

substitution.

Ar-H (C6) 6.85 Doublet (d) 1H 8.1

Ortho to

amide;

deshielded

relative to C4.

Ar-H (C4) 6.78 Doublet (d) 1H 8.1

Ortho to

methoxy;

shielded by

electron

donation

(+M).

O-CH 3.78 Singlet (s) 3H -

Distinct

methoxy

peak.

Ar-CH 2.03 Singlet (s) 3H -

C2-Methyl.

Slightly

deshielded by

ortho-amide.

CO-CH 2.00 Singlet (s) 3H -
Acetyl

methyl.
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Expert Interpretation:

Methyl Congestion: Note the extremely close proximity of the acetyl methyl (2.00 ppm) and

the aromatic ring methyl (2.03 ppm). In lower field instruments (60 MHz or 100 MHz), these

may appear as a single broad peak or overlapping singlets. High-field (400 MHz+) is

recommended for resolution.

Aromatic Pattern: The "ABC" type pattern (Triplet, Doublet, Doublet) is diagnostic for 1,2,3-

trisubstituted benzenes where the substituents at 1 and 3 are different.

C NMR Shifts (Predicted/Reference)
Carbonyl (C=O): 168.5 ppm

Aromatic C-O (C3): 157.8 ppm

Aromatic C-N (C1): 137.2 ppm

Aromatic C-Me (C2): 118.5 ppm (Shielded by sterics/ortho effect)

Methoxy (

): 55.8 ppm

Methyls (

): 23.1 ppm (Acetyl), 11.5 ppm (Ar-Methyl)

Mass Spectrometry (MS)
The mass spectrum follows the classic "Acetanilide Rule" of fragmentation.

Ionization Mode: Electron Impact (EI, 70 eV) or Chemical Ionization (CI).
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Ion (

)
Identity Mechanism

179 Molecular Ion (Stable).

137

Base Peak. Loss of Ketene (

). This confirms the acetamide

structure.[1]

122

Loss of Ketene + Methyl

radical (

).

106
Loss of acetamide group

entirely.

Fragmentation Pathway (Graphviz)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_3-methoxyphenyl_-N-_2-methylphenyl_acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Ion [M]+
m/z 179

Loss of Ketene
(-CH2CO, 42 Da)

Aniline Cation [M-42]+
m/z 137

 McLafferty-like
Rearrangement

Loss of Methyl
(-CH3, 15 Da)

Fragment Ion
m/z 122

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway observed in EI-MS. The transition from 179 to 137 is

the diagnostic "fingerprint" for acetanilides.

Infrared Spectroscopy (IR)
The IR spectrum validates the functional groups.[2] The amide bands are sensitive to hydrogen

bonding in the solid state.
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Wavenumber (

)
Assignment Description

3250 – 3300

Medium intensity, broad

stretch. Indicates secondary

amide.

2835 – 2960
Aliphatic stretches from the

methyl and methoxy groups.

1650 – 1665

Amide I Band. Strong intensity.

Lower frequency due to

conjugation with the phenyl

ring.

1535 – 1550
Amide II Band. N-H bending/C-

N stretching combination.

1240 – 1260
Aryl-alkyl ether stretch

(Methoxy group).

750 – 780
Out-of-plane bending for 1,2,3-

trisubstituted benzene.

Quality Control & Troubleshooting
When analyzing synthesized batches, use this self-validating checklist:

Check the Methyls: If you see only one singlet in the 2.0-2.3 ppm range (integration 6H),

your resolution is too low, or you have an isomer where the environments are accidentally

equivalent. You must resolve two distinct singlets.

Verify the Amide: The NH peak at ~9.35 ppm (DMSO) must be a broad singlet. If it is a sharp

triplet, you may have an impurity or salt form.

TLC Confirmation: On Silica Gel 60 F254, using Hexane:EtOAc (1:1), the spot should be UV

active and have an

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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